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Compound of Interest

Compound Name: Skatole-d8

Cat. No.: B12420883

This document provides a comprehensive overview of the safety data for Skatole-d8. As
specific toxicological and safety data for the deuterated form are limited, this guide is based on
the well-established safety profile of its non-deuterated parent compound, Skatole (3-
Methylindole, CAS: 83-34-1). It is standard practice to handle isotopically labeled compounds
with the same precautions as the parent compound. Skatole-d8 is primarily used as a labeled
internal standard in research and drug development for quantitative analysis.

Chemical Identification

Skatole-d8 is the deuterium-labeled version of Skatole. The primary physical difference is its
molecular weight.

Skatole (Parent

Identifier Skatole-d8
Compound)
Chemical Name 3-Methylindole-d8 3-Methylindole
Skatol, Scatole, beta-
Synonyms Skatole-d8 ]
Methylindole
CAS Number 697807-03-7 83-34-1
Molecular Formula CoHDsN CoHoN
Molecular Weight 139.22 g/mol 131.17 g/mol
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Hazard Identification and GHS Classification

The following data is for Skatole (CAS 83-34-1). Skatole-d8 should be considered to have the
same hazards. The compound is classified as an irritant and is hazardous to the aquatic

environment.

GHS Classification

Details

Pictograms

GHSO07 (Irritant), GHS09 (Environmentally

Hazardous)

Signal Word

Warning

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin
irritation. H319: Causes serious eye irritation.
H335: May cause respiratory irritation. H410 /
H411: Very toxic/Toxic to aquatic life with long

lasting effects.

Precautionary Statements

P264: Wash skin thoroughly after handling.
P273: Avoid release to the environment. P280:
Wear protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or
doctor/physician if you feel unwell. P302+P352:
IF ON SKIN: Wash with soap and water.
P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. P391: Collect spillage.
P501: Dispose of contents/container to an

approved waste disposal plant.

Physical and Chemical Properties

Skatole is a white to brownish crystalline solid with a characteristic fecal odor at high

concentrations, which becomes floral at high dilution.
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Property Value

White to off-white crystalline solid, flakes, or
Appearance

powder.
Melting Point 95-96°C
Boiling Point 265 - 266 °C
Flash Point 121 -132°C

DMSO: 100 mg/mL Water: 0.49 g/L at 25 °C
Solubility Soluble in ethanol, ether, and other organic

solvents.

Partition Coefficient (Log P)

2.6

Toxicological and Health Effects

Toxicological data is derived from studies on the parent compound, Skatole. It is classified as

acutely toxic if swallowed and causes irritation to the skin, eyes, and respiratory system.

Toxicity Data

Value

Acute Oral Toxicity (LD50)

3450 mg/kg (Rat)

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Carcinogenicity

Not classified as a carcinogen by NTP, IARC, or
OSHA.

Germ Cell Mutagenicity

Shall not be classified as germ cell mutagenic.

Biological Interaction and Signaling Pathway

Skatole is produced by intestinal bacteria from the metabolism of L-tryptophan. It has been

shown to regulate intestinal epithelial cellular functions by activating the Aryl Hydrocarbon
Receptor (AhR) and the p38 MAP kinase pathway.
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 To cite this document: BenchChem. [Technical Guide to the Safety Data for Skatole-d8].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420883#safety-data-sheet-sds-for-skatole-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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